Cas no 926192-73-6 (3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid)

• Product Name: 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid
• CAS No: 926192-73-6
• MF: C₁₃H₉NO₅S
• MW: 291.279262304306
• CID: 4779311
• Update Time: 2025-05-26

3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxole-5-amido)thiophene-2-carboxylic acid
• 3-(1,3-benzodioxole-5-carbonylamino)thiophene-2-carboxylic acid
• Z1270255496
• 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid

• Inchi： 1S/C13H9NO5S/c15-12(14-8-3-4-20-11(8)13(16)17)7-1-2-9-10(5-7)19-6-18-9/h1-5H,6H2,(H,14,15)(H,16,17)
• InChI Key： HVMRZQRPAGGWIV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 2.7
• Topological Polar Surface Area: 113

Additional information on 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid

Recent Advances in the Study of 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid (CAS: 926192-73-6)

3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid (CAS: 926192-73-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting inflammatory pathways and enzyme inhibition. This research briefing synthesizes the latest findings on this compound, highlighting its molecular mechanisms, therapeutic potential, and recent advancements in synthetic methodologies.

One of the key areas of focus has been the compound's role as a modulator of cyclooxygenase-2 (COX-2) and its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid exhibit selective COX-2 inhibition with reduced gastrointestinal toxicity compared to traditional NSAIDs. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy, suggesting its potential as a lead candidate for next-generation anti-inflammatory drugs.

Another significant development involves the optimization of synthetic routes for 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid. Researchers from the University of Cambridge reported a novel, high-yield synthesis method in Organic Letters (2024), which employs a one-pot amidation-carboxylation strategy. This approach not only improves the scalability of production but also reduces the environmental impact by minimizing solvent use and waste generation. The study underscores the importance of sustainable chemistry in the pharmaceutical industry.

In addition to its anti-inflammatory applications, recent preclinical studies have investigated the compound's potential in oncology. A collaborative effort between MIT and the Dana-Farber Cancer Institute revealed that 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid derivatives can inhibit the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation. These findings, published in Cancer Research (2024), suggest a promising avenue for developing targeted therapies for solid tumors, particularly those resistant to conventional treatments.

Despite these advancements, challenges remain in the clinical translation of 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 3-(2H-1,3-Benzodioxole-5-amido)thiophene-2-carboxylic acid (CAS: 926192-73-6) represents a versatile scaffold with broad therapeutic potential. Its applications span anti-inflammatory, anticancer, and possibly neurodegenerative diseases, as suggested by recent in silico studies predicting its interaction with tau protein. Continued interdisciplinary research will be essential to unlock its full potential and translate these findings into clinically viable treatments.